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Compound of Interest

Compound Name:
2-(5-Chlorothiophen-2-

yl)acetonitrile

CAS No.: 42520-90-1

Cat. No.: B3052581

Get Quote

Substance Identity & Physicochemical Profile
Before implementing safety protocols, one must understand the physical behavior of the target

analyte. 5-chloro-2-thienylacetonitrile is a functionalized thiophene derivative often used as a

scaffold in the synthesis of antithrombotic agents (e.g., Factor Xa inhibitors) and

agrochemicals.[1]
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Parameter Technical Specification Relevance to Safety

CAS Number 42520-90-1
Unique identifier for

inventory/regulatory tracking.

IUPAC Name
2-(5-chlorothiophen-2-

yl)acetonitrile

Defines structural reactivity

(thiophene ring + nitrile group).

[1]

Formula C₆H₄ClNS MW: 157.62 g/mol .[1][2][3][4]

Physical State Liquid (at room temp)
High mobility; requires

containment.[1]

Boiling Point 117–119 °C (at 7 Torr)

Volatile under vacuum. Risk of

vapor generation during

distillation.[1]

Density ~1.314 g/cm³

Denser than water; sinks in

aqueous spills, complicating

cleanup.[1]

Solubility
Organic solvents (DCM,

EtOAc)

Lipophilic; readily absorbed

through skin.[1]

Hazard Architecture (The "Why" Behind the Rules)
Standard GHS classifications list hazards; this section explains the causality to enable better

risk assessment.

2.1 The Nitrile Mechanism (Metabolic Toxicity)
Unlike ionic cyanides (e.g., NaCN), 5-chloro-2-thienylacetonitrile does not release cyanide

immediately upon contact.[1]

Mechanism: The nitrile moiety (-CN) is stable until metabolized by hepatic Cytochrome P450

enzymes (specifically CYP2E1).[1] This oxidative metabolism cleaves the alpha-carbon

bond, slowly releasing the cyanide ion (

).[1]
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Clinical Implication: Symptoms of toxicity (hypoxia, dizziness, confusion) may be delayed by

1–4 hours after exposure.[1]

Actionable Protocol: Observation periods after accidental exposure must extend beyond

immediate first aid.[1]

2.2 Thiophene Reactivity (Dermal/Respiratory)
The chlorinated thiophene ring is highly lipophilic.[1]

Skin Absorption: The chlorine substituent increases lipophilicity compared to non-

halogenated thiophenes, enhancing dermal penetration rates.[1]

Sensitization: Chlorinated heterocycles are potential sensitizers.[1] Repeated low-level

exposure can lead to allergic contact dermatitis.[1]

GHS Classification Summary (Inferred from Analogues):

Acute Tox. 4 (Oral/Dermal/Inhalation): H302+H312+H332[1]

Skin Irrit. 2: H315

Eye Irrit. 2A: H319

STOT SE 3: H335 (Respiratory Irritation)[1]

Engineering Controls & Personal Protective Equipment
(PPE)
3.1 Primary Containment (Engineering)

Fume Hood: Mandatory.[1] Air velocity must be maintained at >0.5 m/s.[1]

Vacuum Lines: If distilling (BP 119°C @ 7 Torr), exhaust must be trapped (cold trap -78°C) to

prevent nitrile vapors from entering the pump oil or laboratory atmosphere.[1]

3.2 Barrier Protection (PPE)
Gloves: Standard latex is insufficient due to the compound's organic solubility.[1]
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Recommendation:Nitrile (Minimum 0.11 mm thickness) for splash protection.[1]

Critical Operation: For immersion or prolonged handling, use Silver Shield/4H laminate

gloves.[1]

Respiratory: If working outside a hood (e.g., spill cleanup), a full-face respirator with Type

ABEK (Organic Vapor/Acid Gas/Cyanide) cartridges is required.[1]

Emergency Response Protocols
4.1 Logic-Driven Response Workflow
The following diagram outlines the decision logic for a spill or exposure event.
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Incident Detected

Identify Incident Type

Spill (>10 mL) Personal Exposure

Evacuate Area (10m radius) Identify Route

Don PPE: Respirator + Laminate Gloves

Absorb: Vermiculite or Sand

Dispose as Hazardous Waste
(Do NOT acidify)

Skin Contact Inhalation

Wash: Soap + Water (15 min)
Discard Contaminated Clothing

Move to Fresh Air
Administer Oxygen if Hypoxic

Urgent Medical Attention
(Mention Potential Cyanide Release)

Click to download full resolution via product page

Figure 1: Decision logic for emergency response involving 5-chloro-2-thienylacetonitrile.[1]

4.2 First Aid Specifics
Cyanide Antidote Availability: While this is a nitrile, standard cyanide antidotes

(Hydroxocobalamin or Sodium Thiosulfate) should be available in the facility medical center.

[1] Do not administer amyl nitrite unless instructed by a physician, as the cyanide release is

metabolic and delayed.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3052581/docs?utm_src=pdf-body-img#technical-guide-safety-handling-of-5-chloro-2-thienylacetonitrile
https://accelachem.com/cn/productview_goodsid_202343_goodscode_SY186525.html
https://accelachem.com/cn/productview_goodsid_202343_goodscode_SY186525.html
https://accelachem.com/cn/productview_goodsid_202343_goodscode_SY186525.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Irrigate immediately.[1] The lipophilic nature means water alone may not

displace the chemical efficiently; use copious amounts of water or saline for at least 15

minutes.[1]

Storage & Chemical Compatibility
5.1 Incompatibilities

Strong Acids: Contact with strong acids (HCl, H₂SO₄) can hydrolyze the nitrile to the

amide/acid, but under extreme conditions or heat, could theoretically release HCN gas.[1]

Store away from acid cabinets.

Strong Oxidizers: The sulfur in the thiophene ring is susceptible to oxidation (to

sulfoxides/sulfones), which is exothermic.[1] Avoid contact with peroxides or permanganates.

[1]

Bases: Strong bases can cause hydrolysis of the nitrile.[1]

5.2 Storage Conditions
Temperature: 2–8°C (Refrigerated).

Atmosphere: Inert gas (Argon or Nitrogen) recommended to prevent oxidative degradation of

the thiophene ring over time.[1]

Container: Amber glass to protect from light-induced degradation.[1]

Waste Management
Classification: Hazardous Organic Waste (Halogenated).[1]

Protocol:

Collect in a dedicated container for "Halogenated Solvents & Organics".[1]

Label clearly: "Contains Organic Nitriles - DO NOT ACIDIFY".

Destruction: Commercial incineration equipped with scrubbers for NOx, SOx, and HCl

gases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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